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Compound of Interest

Compound Name: 2-Chlorobenzyl bromide

Cat. No.: B146252 Get Quote

Technical Support Center: Managing 2-
Chlorobenzyl Bromide
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the lachrymatory properties of 2-Chlorobenzyl bromide in a

laboratory setting.

Frequently Asked Questions (FAQs)
1. What is 2-Chlorobenzyl bromide and what are its primary hazards?

2-Chlorobenzyl bromide (CAS No. 611-17-6) is a chemical intermediate used in organic

synthesis.[1][2] Its primary hazards include:

Corrosive: It causes severe skin burns and eye damage.[1][3][4]

Lachrymatory: It is a tear-producing agent and causes irritation to the eyes, skin, and

respiratory system.[5][6][7]

Toxic: It may be harmful if inhaled, swallowed, or in contact with skin.[8]

2. What are the immediate health effects of exposure to 2-Chlorobenzyl bromide?
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Exposure can lead to immediate and severe irritation. Symptoms include stinging and watering

of the eyes, a burning sensation on the skin, and irritation of the nose and throat, potentially

leading to coughing and difficulty breathing.[1][8]

3. What personal protective equipment (PPE) is mandatory when handling 2-Chlorobenzyl
bromide?

Appropriate PPE is crucial to prevent exposure. The following should be worn:

Eye and Face Protection: Chemical safety goggles and a full-face shield.[5][6][8]

Hand Protection: Chemical-resistant gloves, such as PVC or nitrile gloves.[9]

Body Protection: A lab coat, and in cases of potential splashing, a PVC apron.[9]

Respiratory Protection: A NIOSH-approved respirator with a suitable cartridge (e.g., type

ABEK) is necessary, especially when working outside of a fume hood or if vapors are

generated.[5][6]

4. How should 2-Chlorobenzyl bromide be stored?

Store 2-Chlorobenzyl bromide in a cool, dry, and well-ventilated area, away from incompatible

materials such as bases, strong oxidizing agents, alcohols, amines, and metals.[1] It is also

moisture-sensitive and should be stored under an inert atmosphere.[1] The container should be

tightly sealed.

5. What is the proper procedure for disposing of 2-Chlorobenzyl bromide waste?

All waste containing 2-Chlorobenzyl bromide should be collected in a designated, labeled,

and sealed container.[1] Disposal must be handled by an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Troubleshooting Guide
Issue: I am experiencing eye, nose, or throat irritation while working with 2-Chlorobenzyl
bromide.

Immediate Action:
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Move away from the area to fresh air immediately.[1][7]

If irritation is severe or persists, seek immediate medical attention.[1]

Troubleshooting Steps:

Ventilation Check: Ensure you are working in a properly functioning chemical fume hood.

[3] Verify that the sash is at the appropriate height and the airflow is adequate.

PPE Review: Confirm that you are wearing the correct PPE, including a properly fitted

respirator if necessary.

Handling Technique: Review your handling technique to minimize the generation of

vapors. Ensure all containers are properly sealed when not in use.

Issue: I have spilled a small amount of 2-Chlorobenzyl bromide inside the fume hood.

Immediate Action:

Keep the fume hood sash as low as possible.

Alert others in the vicinity.

Troubleshooting Steps:

Containment: Absorb the spill with an inert material like sand, silica gel, or vermiculite.[1]

Do not use combustible materials like paper towels without prior neutralization.

Neutralization: Follow the detailed "Protocol for Small Spill Neutralization" below.

Cleanup: Once neutralized, collect the absorbed material into a designated hazardous

waste container.[10]

Decontamination: Decontaminate the fume hood surface following the "Protocol for

Equipment and Surface Decontamination."

Issue: My skin has come into contact with 2-Chlorobenzyl bromide.

Immediate Action:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.researchgate.net/publication/286654888_Stability_and_Detectability_of_Lachrymators_and_Their_Degradation_Products_in_Evidence_Samples
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://ors.od.nih.gov/sr/dohs/Documents/how-to-safely-clean-cfh-web.pdf
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.researchgate.net/post/How-does-one-separate-Benzyl-bromide-from-the-reaction-mixture
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately flush the affected skin with copious amounts of water for at least 15 minutes.

[1][11] A safety shower should be used if a large area is affected.[9]

Remove all contaminated clothing while flushing.[9][12]

Seek immediate medical attention.[1]

Prevention:

Always wear the recommended gloves and protective clothing.

Inspect gloves for any signs of damage before use.

Issue: I can still smell the characteristic odor of 2-Chlorobenzyl bromide on my lab equipment

after cleaning.

Troubleshooting Steps:

Initial Cleaning: Ensure you have performed an initial rinse with a suitable organic solvent

(e.g., ethanol or acetone) to remove the bulk of the chemical, collecting the rinse as

hazardous waste.

Decontamination: The odor indicates residual contamination. Follow the "Protocol for

Equipment and Surface Decontamination" using a neutralizing solution.

Thorough Rinsing: After decontamination, rinse the equipment thoroughly with deionized

water.

Drying: Allow the equipment to dry completely in a well-ventilated area, preferably within a

fume hood.

Data Presentation
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Property Value

CAS Number 611-17-6

Molecular Formula C7H6BrCl

Molecular Weight 205.48 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 103-104 °C at 10 mmHg

Density 1.583 g/mL at 25 °C

Flash Point 109 °C (closed cup)

Incompatibilities
Bases, strong oxidizing agents, alcohols,

amines, metals, moisture

Experimental Protocols
Protocol for Small Spill Neutralization (Inside a Fume
Hood)

Preparation: Ensure you are wearing the appropriate PPE (face shield, chemical-resistant

gloves, lab coat). Have your spill kit ready, containing an inert absorbent, a neutralizing

solution (e.g., 5% sodium bicarbonate solution), and a designated hazardous waste

container.

Containment: Cover the spill with an inert absorbent material.

Neutralization: Slowly add the 5% sodium bicarbonate solution to the absorbed material,

ensuring it is fully saturated. The basic solution will hydrolyze the benzyl bromide. Be

cautious of any potential effervescence or heat generation.

Wait: Allow the mixture to sit for at least 30 minutes to ensure complete neutralization.

Collection: Carefully scoop the neutralized mixture into a labeled hazardous waste container.
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Final Decontamination: Wipe down the spill area with the neutralizing solution, followed by a

final rinse with water. Dispose of all cleaning materials as hazardous waste.

Protocol for Equipment and Surface Decontamination
Initial Rinse: If applicable, rinse the equipment or surface with a minimal amount of an

appropriate organic solvent (e.g., ethanol or acetone) to remove the bulk of the 2-
Chlorobenzyl bromide. Collect this rinse as hazardous waste.

Preparation of Neutralizing Solution: Prepare a 5-10% aqueous solution of sodium

bicarbonate or sodium carbonate.

Application: Thoroughly wash the equipment or wipe the surface with the neutralizing

solution. For glassware, it can be soaked in the solution.

Contact Time: Allow the neutralizing solution to be in contact with the equipment or surface

for at least 30 minutes.

Rinsing: Rinse the equipment or surface thoroughly with deionized water.

Drying: Allow to air dry completely.

Mandatory Visualizations
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Caption: Standard workflow for handling 2-Chlorobenzyl bromide.
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Caption: Emergency response for accidental exposure.
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Caption: Hazard mitigation and control relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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